Cas no 2171302-25-1 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• CAS No: 2171302-25-1
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6354882
• PubChem ID: 165515876
• Update Time: 2025-10-30

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• EN300-1506319
• 2171302-25-1
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]hexanoic acid

• Inchi： 1S/C26H32N2O5S/c1-17(8-7-13-24(29)30)27-25(31)23(14-15-34-2)28-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： YOGUTXFFIHKHKE-VXLWULRPSA-N
• SMILES： S(C)CC[C@@H](C(NC(C)CCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid

Comprehensive Analysis of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS No. 2171302-25-1)

In the rapidly evolving field of peptide synthesis and pharmaceutical research, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS No. 2171302-25-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in producing high-purity peptides for therapeutic and diagnostic applications. The compound's unique structure, featuring a methylsulfanyl group and a hexanoic acid backbone, makes it particularly valuable for introducing specific modifications into peptide chains.

The growing demand for custom peptide synthesis and bioconjugation techniques has propelled research into specialized building blocks like CAS 2171302-25-1. Recent trends in drug discovery highlight the importance of such modified amino acids in developing targeted therapeutics and precision medicine approaches. Scientists are particularly interested in how the thioether functionality in this compound can influence peptide stability and bioactivity, addressing common challenges in peptide-based drug development.

From a chemical perspective, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid showcases excellent compatibility with standard Fmoc chemistry protocols. Its CAS 2171302-25-1 designation provides researchers with a precise identifier for sourcing and regulatory documentation. The compound's molecular design allows for efficient incorporation into growing peptide chains while maintaining the orthogonal protection strategy crucial for complex peptide assembly. This characteristic makes it particularly valuable for creating modified peptide therapeutics with enhanced pharmacokinetic properties.

The pharmaceutical industry's increasing focus on peptide-drug conjugates and biologics development has created new opportunities for specialized amino acid derivatives. CAS 2171302-25-1 is frequently discussed in research circles exploring structure-activity relationships in peptide-based compounds. Its methylsulfanyl modification offers unique possibilities for post-synthetic modifications, enabling researchers to tailor peptide properties for specific biological targets. These capabilities align perfectly with current trends in personalized medicine and therapeutic peptide engineering.

Quality control aspects of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid are critical for research applications. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms and mass spectrometry verification to ensure compound purity. The CAS 2171302-25-1 designation serves as an important reference point for researchers comparing different batches or sourcing from multiple vendors. This level of standardization is particularly valuable in GMP-compliant peptide production environments where consistency is paramount.

Emerging applications in peptide-based diagnostics and molecular imaging have further increased interest in specialized amino acid building blocks. The thioether-containing side chain of CAS 2171302-25-1 offers potential conjugation sites for various reporter molecules or targeting moieties. This versatility makes the compound valuable for developing multifunctional peptide constructs, particularly in oncology research where targeted delivery systems are increasingly important. Researchers are actively exploring how such modifications can improve tumor penetration and cellular uptake of therapeutic peptides.

Storage and handling recommendations for 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid typically emphasize protection from moisture and maintenance at controlled temperatures. Proper storage conditions help preserve the compound's reactivity and extend its shelf life, crucial considerations for laboratories engaged in long-term peptide research projects. The Fmoc protecting group in particular requires careful handling to prevent premature deprotection, which could compromise subsequent synthetic steps in peptide chain assembly.

Future research directions for CAS 2171302-25-1 and similar modified amino acids may focus on expanding their utility in peptide macrocyclization strategies and constrained peptide design. The compound's structural features suggest potential applications in developing peptide mimetics that combine the advantages of traditional small molecules with the specificity of biologics. As the field of peptide therapeutics continues to grow, specialized building blocks like this will likely play increasingly important roles in addressing current challenges in oral bioavailability and metabolic stability of peptide drugs.